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Compound of Interest

Compound Name: Vanadium-gallium

Cat. No.: B076310

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: While V3Ga is a superconductor with notable high-magnetic-field properties, its
application in modern particle accelerators is limited. Current research and development for
high-field accelerator magnets primarily focus on NbsSn and high-temperature
superconductors (HTS). These notes provide a summary of V3Ga's properties and fabrication
methods, largely based on historical research, for informational and comparative purposes.

Introduction to VzGa Superconductor

Vanadium-gallium (VsGa) is an intermetallic compound with an A15 crystal structure, similar
to NbsSn. It exhibits superconductivity at a critical temperature (Tc) of approximately 14-15 K
and boasts a high upper critical magnetic field (Hc2), making it a candidate for high-field
magnet applications.[1][2] Historically, VzGa was considered a promising material for
generating magnetic fields in the range of 18-20 Tesla (T).[1] However, its brittleness and the
advancements in NbsSn technology have led to a decline in its use for particle accelerator
magnets.[2]

Superconducting Properties of V3zGa

VsGa's primary appeal lies in its performance in high magnetic fields. Below is a summary of its
key superconducting properties.
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Property Value

Notes

Critical Temperature (Tc) ~14.2-152K

The transition temperature to
the superconducting state in
the absence of a magnetic
field.

Upper Critical Field (Hc2) >19Tat4.2K

Can be used in magnetic fields
up to approximately 18 T.[1]
Some studies suggest Hc2 can
exceed 20 T.[3][4][5]

Critical Current Density (Jc) >1x10°Alcm2at19T

This value is for the VsGa layer
itself and is highly dependent
on the fabrication process and

microstructure.[6]

Comparison with Nb3Sn

NbsSn is the current material of choice for the next generation of high-field accelerator

magnets, such as those for the High-Luminosity Large Hadron Collider (HL-LHC). A

comparison between VsGa and NbsSn is crucial for understanding the materials selection

landscape.
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Property V3Ga NbsSn Advantage
Critical Temperature
~14-15 K ~18 K NbsSn
(Te)
Upper Critical Field
>19T ~24-28 T NbszSn
(He2)
Critical Current Generally lower than Higher performance in NbsS
39N
Density (Jc) NbsSn at fields <18 T the 10-15 T range
Both are challenging,
but VszGa is reported
Mechanical Properties  Brittle A15 phase Brittle A15 phase to have slightly better
mechanical
properties.[3][4][5]
_ Lower due to larger-
Higher due to raw )
o ] scale production and
Fabrication Cost & material costs and
_ _ more mature NbsSn
Complexity less established o )
fabrication techniques.
processes
[7]
Shorter decay time of
Radiation Tolerance induced radioactivity. Longer decay time. VsGa

[4]115]

The higher critical temperature of NbsSn provides a larger operational margin, and its more
established and cost-effective manufacturing processes have made it the more practical choice
for large-scale projects.[2][8][9][10]

Experimental Protocols: VzGa Fabrication

The primary challenge in fabricating VsGa is forming the brittle A15 superconducting phase in a
practical wire or tape form. The most common methods are variations of the bronze process
and surface diffusion.

Bronze Process for VsGa WirelTape
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The bronze process involves co-processing a vanadium core within a copper-gallium (Cu-Ga)
bronze matrix. A final heat treatment allows gallium to diffuse from the bronze to the vanadium,
forming a layer of VsGa at the interface.

Protocol: Bronze Process for VzGa Wire Fabrication

 Billet Assembly:

o Start with a high-purity vanadium rod as the core.

o Place the vanadium rod inside a drilled-out cylinder of a Cu-Ga bronze alloy (typically 15-
20 at.% Ga).

o Encapsulate the entire assembly in a protective copper can.

e Mechanical Deformation:

o Extrude the billet at an elevated temperature to reduce its diameter.

o Further reduce the diameter through a series of drawing steps at room temperature, with
intermediate annealing steps to relieve work hardening of the copper and bronze. This
process creates a multiflamentary wire if multiple vanadium cores are bundled in the initial
billet.

e Heat Treatment (Reaction):

o Wind the wire into the desired coil shape.

o Perform a heat treatment in a high-vacuum or inert atmosphere furnace. A typical two-
stage heat treatment to optimize high-field properties is as follows:

» Stage 1 (Formation): Heat at a higher temperature (e.g., 650-700°C) for an extended
period (e.g., 50-100 hours) to form a sufficiently thick VsGa layer.

» Stage 2 (Optimization): Follow with a lower temperature anneal (e.g., 600°C) for a
longer duration (e.g., 100+ hours) to improve the superconducting properties (Tc and
Hc2).
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¢ Stabilization and Insulation:

o After the reaction, the wire is brittle. It is typically electroplated with copper for stabilization
and quench protection.

o The wire is then insulated with materials like fiberglass tape for use in magnet winding.

Surface Diffusion Process for VzGa Tape

This process involves coating a vanadium tape with gallium and then heat-treating it to form the
V3Ga compound.

Protocol: Surface Diffusion Process for VzGa Tape Fabrication
e Gallium Coating:

o Continuously pass a vanadium substrate tape through a molten gallium bath. This process
is typically done in a vacuum to prevent oxidation.

o Alternatively, gallium can be electroplated onto the vanadium tape.
« Initial Reaction (Optional):

o A brief, higher-temperature heat treatment can be performed immediately after coating to
form initial V-Ga intermetallic compounds.

e Heat Treatment (V3Ga Formation):

o The gallium-coated tape is wound into coils with an inert insulating spacer (e.g., quartz
cloth) to prevent sintering.

o Perform a multi-stage heat treatment in a high-vacuum furnace, similar to the bronze
process, to form and optimize the VsGa layer. For example:

» React at 675-750°C for 50 hours.
» Subsequently, anneal at 600°C for 100 hours or more.

¢ Stabilization:
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o The reacted VsGa tape is then typically stabilized by soldering a copper tape to its surface.

Visualizations
V3Ga Bronze Process Workflow

Billet Assembly Mechanical Deformation Final Steps
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Click to download full resolution via product page

V3Ga Bronze Process Workflow Diagram

Superconductor Choice Logic for High-Field Magnets
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Simplified Logic for Superconductor Selection

Niche and Future Applications
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While largely superseded in particle accelerators, VsGa's unique properties could be relevant in
other niche areas:

e Low Activation Fusion Magnets: Vanadium is a low-activation material, meaning it becomes
less radioactive than niobium when exposed to neutron flux. This makes VsGa a candidate
for magnets in future fusion reactors where minimizing long-lived radioactive waste is a
priority.[4][5]

» High-Field Research Magnets: For specialized, small-scale magnets requiring fields in the
17-18 T range, V3Ga could still be a viable option, particularly if cost is less of a constraint
than achieving the highest possible field with a low-temperature superconductor.[1]

Research into improving the critical current density of VsGa through methods like the Powder-
in-Tube (PIT) process is ongoing, primarily for fusion applications.[3][4][5] These advancements
could potentially renew interest in VsGa for other high-field applications if significant
performance gains are achieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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